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Compound of Interest

Compound Name: N-Ethyl-m-toluidine

Cat. No.: B127206

N-Ethyl-m-toluidine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Ethyl-m-toluidine is an aromatic organic compound belonging to the family of substituted
anilines. It is a light amber to clear brownish-yellow liquid at room temperature.[1] This
technical guide provides an in-depth overview of its chemical properties, structure, and a
detailed experimental protocol for its synthesis and purification. While primarily utilized as an
intermediate in the synthesis of dyes and photographic chemicals, its structural motif is of
interest in medicinal chemistry and materials science.[1][2]

Chemical Structure and Identification

N-Ethyl-m-toluidine is characterized by a benzene ring substituted with an ethylamino group
and a methyl group at the meta position.
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Identifier Value

IUPAC Name N-ethyl-3-methylaniline[1]
CAS Number 102-27-2[3]

Molecular Formula CoH13NJ[1]

SMILES String CCNclcceece(C)el[3]

InChl Key

GUYMMHOQXYZMJQ-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of N-Ethyl-m-toluidine is presented below.

Property Value

Molecular Weight 135.21 g/mol [1]

Appearance Light amber or clear brownish-yellow liquid[1]
Boiling Point 221 °CJ[3]

Density 0.957 g/mL at 25 °CJ3]

Refractive Index (n20/D)

1.546(3]

Flash Point

89 °C (closed cup)[3]

Solubility

Insoluble in water; soluble in ethanol and ether.

[1]

Experimental Protocols

Synthesis and Purification of N-Ethyl-m-toluidine

The following protocol is a well-established method for the laboratory-scale synthesis and

purification of N-Ethyl-m-toluidine.

Materials:
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e m-Toluidine

o Ethyl bromide

e 10% Sodium hydroxide solution

o Ether

e Concentrated hydrochloric acid

e Sodium nitrite

e Stannous chloride dihydrate

¢ Benzene

» Flaked potassium hydroxide

Procedure:

o Alkylation: In a sealed vessel, react m-toluidine with an equimolar amount of ethyl bromide at
room temperature for 24 hours. The reaction mixture will form a white crystalline mass.

 Liberation of the Crude Amine: Break up the crystalline mass and treat it with a 10% sodium
hydroxide solution and ether to liberate the free amine. Separate the ether layer containing
the crude N-Ethyl-m-toluidine.

o Formation of the Nitroso Compound: Add the crude amine to a cooled solution of
concentrated hydrochloric acid. To this, slowly add a solution of sodium nitrite while
maintaining the temperature below 12 °C. Extract the resulting nitroso compound with ether.

e Reduction to the Pure Amine: Carefully evaporate the ether from the extract. Add the crude
nitroso compound to a solution of stannous chloride dihydrate in concentrated hydrochloric
acid. Control the exothermic reaction by cooling.

« |solation and Purification: Make the reaction mixture strongly alkaline with a cold sodium
hydroxide solution. Perform a steam distillation of the resulting milky suspension. Saturate
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the distillate with sodium chloride and extract the purified amine with benzene. Dry the
benzene extract with flaked potassium hydroxide.

» Final Distillation: After removing the benzene by distillation, distill the remaining liquid under
reduced pressure to obtain pure N-Ethyl-m-toluidine. The product typically distills at 111—
112 °C/20 mm Hg.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process for N-
Ethyl-m-toluidine.

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-Ethyl-m-toluidine.

Signaling Pathways

Currently, there is no established body of literature detailing specific biological signaling
pathways directly modulated by N-Ethyl-m-toluidine. Its primary applications are in chemical
synthesis rather than as a bioactive agent in drug development. However, related aromatic
amines have been studied for their metabolic pathways and potential toxicological effects,
which may involve interactions with various enzymatic systems.

Safety and Handling

N-Ethyl-m-toluidine is classified as a toxic substance and should be handled with appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat.[4] It is harmful
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if swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin, eyes,
and respiratory tract.[5] Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

This technical guide provides a foundational understanding of the chemical properties and
structure of N-Ethyl-m-toluidine. The detailed experimental protocol and visualized workflow
for its synthesis offer practical guidance for researchers. While its direct role in biological
signaling is not currently defined, its utility as a chemical intermediate makes it a compound of
interest in various fields of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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